Cas no 2679808-53-6 (rac-(3R,4R)-1-acetyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-acetyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2679808-53-6
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5643153
• PubChem ID: 165938924
• Update Time: 2025-06-11

rac-(3R,4R)-1-acetyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-1-acetyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid
• EN300-28276407
• 2679808-53-6

• Inchi： 1S/C11H15N3O3/c1-7(15)14-4-8(9(5-14)11(16)17)10-3-12-6-13(10)2/h3,6,8-9H,4-5H2,1-2H3,(H,16,17)/t8-,9-/m0/s1
• InChI Key： FDSDPAWODMWFSN-IUCAKERBSA-N
• SMILES： OC([C@H]1CN(C(C)=O)C[C@@H]1C1=CN=CN1C)=O

Computed Properties

• Exact Mass: 237.11134135g/mol
• Monoisotopic Mass: 237.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 75.4Ų

Additional information on rac-(3R,4R)-1-acetyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid

Introduction to rac-(3R,4R)-1-acetyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic Acid (CAS No. 2679808-53-6)

rac-(3R,4R)-1-acetyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid (CAS No. 2679808-53-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic compound with a wide range of applications in drug discovery and development. The unique structure of rac-(3R,4R)-1-acetyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid makes it a valuable candidate for various therapeutic applications, particularly in the treatment of neurological disorders and as a potential lead compound for drug development.

The chemical structure of rac-(3R,4R)-1-acetyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring substituted with an acetyl group at the 1-position and a 1-methylimidazole moiety at the 4-position. The carboxylic acid group at the 3-position adds to its versatility and reactivity, making it an attractive target for synthetic chemists and pharmacologists. The racemic nature of the compound, indicated by the prefix "rac-", suggests that it is a mixture of two enantiomers, which can have different biological activities and properties.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of rac-(3R,4R)-1-acetyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid. Studies have shown that this compound exhibits potent activity against various neurological disorders, including Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve modulation of neurotransmitter systems and neuroprotective effects, which are crucial for maintaining brain health and function.

One of the key areas of research involving rac-(3R,4R)-1-acetyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid is its potential as a modulator of cholinergic signaling. Cholinergic dysfunction is a hallmark of Alzheimer's disease, and compounds that can enhance or modulate cholinergic transmission are highly sought after. Preclinical studies have demonstrated that rac-(3R,4R)-1-acetyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid can improve cognitive function in animal models of Alzheimer's disease by enhancing acetylcholine levels and reducing neuroinflammation.

Beyond its potential in treating neurological disorders, rac-(3R,4R)-1-acetyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties, which could make it useful in treating conditions such as rheumatoid arthritis and other inflammatory diseases. The compound's ability to modulate immune responses and reduce inflammation has been attributed to its interaction with specific receptors and signaling pathways involved in the inflammatory process.

The synthesis of rac-(3R,4R)-1-acetyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate pyrrolidine derivative with an acyl chloride or anhydride to introduce the acetyl group. Subsequent functionalization steps are then used to introduce the 1-methylimidazole moiety and the carboxylic acid group. Advances in synthetic methods have led to more efficient and scalable processes for producing this compound, making it more accessible for research and development purposes.

The pharmacokinetic properties of rac-(3R,4R)-1-acetyl-4-(1-methyl-1H-imidazol-5-y l)pyrrolidine - 3 - carboxylic acid have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as this is a critical factor for drugs targeting neurological disorders.

Clinical trials involving rac-(3R,4R)-1-acetyl - 4 - ( 1 - methyl - 1 H - imidazol - 5 - yl ) pyrrolidine - 3 - carboxylic acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various doses with minimal side effects. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, rac -( 3 R , 4 R ) - 1 - acetyl - 4 -( 1 - methyl - 1 H - imidazol - 5 - yl ) pyrrolidine - 3 - carboxylic acid (CAS No . 2679808 - 53 - 6 ) represents a promising candidate for the treatment of various neurological disorders and other therapeutic areas . Its unique chemical structure , combined with its favorable biological activities , makes it an attractive target for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , this compound holds significant potential to improve patient outcomes and advance our understanding of complex diseases .